Cas no 24099-25-0 (Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-)

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- structure

24099-25-0 structure

Product Name:Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-

CAS No:24099-25-0

Molecular Formula:C₁₈H₁₉NO₅

Molecular Weight:329.34716

CID:289003

PubChem ID:161441

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- Properties

Names and Identifiers

- Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy-
- 7-[(3,3-dimethyloxiran-2-yl)methoxy]-4,8-dimethoxyfuro[2,3-b]quinoline
- DTXSID80946932
- CCRIS 3584
- Anhydroevoxine
- 7-[(3,3-Dimethyloxiran-2-yl)methoxy]-4,8-dimethoxyfuro[2,3-b]quinolinato
- 24099-25-0
- CHEMBL2269609
- 7-(2,3-Epoxy-3-methylbutyl)oxy-8-methoxy-dictamnine
- +Expand
- InChIKey： ZFZSGUNUXDDUOD-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H19NO5/c1-18(2)13(24-18)9-23-12-6-5-10-14(16(12)21-4)19-17-11(7-8-22-17)15(10)20-3/h5-8,13H,9H2,1-4H3
- SMILES： COC1=C(OCC2OC2(C)C)C=CC2C(=C3C=COC3=NC1=2)OC

Computed Properties

Exact Mass: 329.12637
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 329.12632271g/mol
Heavy Atom Count: 24
Complexity: 459
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 66.2Å²

Experimental Properties

PSA: 66.25

Furo[2,3-b]quinoline,7-[[(2R)-3,3-dimethyl-2-oxiranyl]methoxy]-4,8-dimethoxy- Related Literature

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Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
2. Scaling and systems biology for integrating multiple organs-on-a-chip†

Lab Chip, 2013,13, 3496-3511
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Minqing Kang,Fangzhi Xiong,Yanrong Huang,Xiuguang Yi Sustainable Food Technol., 2023,1, 100-106
4. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
5. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
6. Applications of magnetic and electromagnetic forces in micro-analytical systems

M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
7. Preparation of BaTiO3 nanocrystals using a two-phase solvothermal method†

Hongchu Du,Sebastian Wohlrab,Margarita Weiß,Stefan Kaskel J. Mater. Chem., 2007,17, 4605-4610
8. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184
9. The characterisation and reactivity of (η5-C5H5)M(CO)3(Xe) (M = Nb or Ta) in solution at room temperature

David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
10. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686

Related Categories

Natural Products and Extracts Plant Extracts Plant based Peltostigma guatemalense

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